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Compound of Interest

Compound Name: Copper octanoate

Cat. No.: B1618762

Copper octanoate is an organometallic compound with applications ranging from a catalyst in
chemical synthesis to an anti-fouling agent. A precise understanding of its fundamental
chemical properties, including its molecular formula and weight, is essential for researchers
and drug development professionals. This guide provides a detailed summary of these core
characteristics.

It is important to note that "copper octanoate” can refer to different species, primarily based
on the oxidation state of the copper ion, which influences the overall molecular structure and
properties. The most common form is copper(ll) octanoate, which typically exists as a dimer.

Quantitative Data Summary

The molecular formula and weight of copper octanoate vary depending on the specific
chemical structure, particularly the oxidation state of the copper atom. The table below
summarizes the key quantitative data for the most common forms.
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L Molar Mass ( g/mol
Compound Name Oxidation State Molecular Formula

Copper(ll) Octanoate

) Cu(ll C16H30Cu0O4 349.95[1]
(Dimer)
Copper(ll) Octanoate
Cu(ll) C8H16Cu02 207.76[2]
(Monomer)
Copper(l) Octanoate Cu(l) C8H15Cu02 206.75[3]

Copper(ll) octanoate, also known as cupric octanoate, is frequently found in a dimeric "paddle-
wheel" structure where two copper atoms are bridged by four octanoate ligands.[4] This dimeric
form is represented by the molecular formula C16H30CuO4 and has a molecular weight of
approximately 349.95 g/mol .[1] The monomeric formula, C8BH16CuO2, corresponds to a
molecular weight of 207.76 g/mol .[2] Copper(l) octanoate, or cuprous octanoate, is a distinct
compound with the molecular formula C8H15CuO2 and a molecular weight of about 206.75
g/mol .[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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